Cas no 1046454-44-7 (4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole)

• Product Name: 4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole
• CAS No: 1046454-44-7
• MF: C₅H₃BrF₄N₂
• MW: 246.988333940506
• MDL: MFCD06739313
• CID: 3059849
• PubChem ID: 7172340
• Update Time: 2025-11-01

4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole
• AKOS B028501
• ART-CHEM-BB B028501
• 4-BROMO-3,5-BIS-DIFLUOROMETHYL-1H-PYRAZOLE
• WRB45444
• AKOS000312648
• STK350419
• CS-0240867
• SB85776
• SCHEMBL14487567
• 1046454-44-7
• EN300-230355
• BBL040411

• MDL： MFCD06739313
• Inchi： 1S/C5H3BrF4N2/c6-1-2(4(7)8)11-12-3(1)5(9)10/h4-5H,(H,11,12)
• InChI Key： SIBLQIWIVQWXRB-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NNC=1C(F)F

Computed Properties

• Exact Mass: 245.94157Da
• Monoisotopic Mass: 245.94157Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole

Introduction to 4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole (CAS No. 1046454-44-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole (CAS No. 1046454-44-7) is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. The presence of both bromine and difluoromethyl substituents makes this molecule a valuable scaffold for the development of novel pharmaceuticals, agrochemicals, and materials with enhanced biological activity and stability.

The pyrazole core is a well-established motif in drug discovery, known for its ability to engage in multiple hydrogen bonding interactions with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like difluoromethyl (CF₂) at the 3 and 5 positions further modulates the electronic properties of the molecule, enhancing its binding affinity and metabolic stability. Additionally, the bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, making it an ideal building block for constructing more complex molecular architectures.

In recent years, fluorinated compounds have emerged as a critical class of pharmacophores due to their ability to improve pharmacokinetic properties such as lipophilicity, solubility, and bioavailability. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This property is particularly valuable in the design of long-acting drugs that require prolonged circulation times within the body.

The combination of these structural features has positioned 4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole as a promising intermediate in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in generating novel kinase inhibitors targeting cancer-related pathways. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce diverse aryl or heteroaryl groups at the brominated position, leading to compounds with improved selectivity and potency against targets such as Janus kinases (JAKs) and tyrosine kinases.

Moreover, the pyrazole scaffold has been explored for its antimicrobial properties. The fluorinated derivatives exhibit enhanced resistance to bacterial and fungal enzymes that typically metabolize pyrazole-based compounds. This finding has opened up new avenues for developing next-generation antimicrobial agents capable of overcoming existing drug resistance mechanisms.

Recent advances in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening of 4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole derivatives against large libraries of biological targets. Machine learning models trained on experimental data have been able to predict binding affinities with remarkable accuracy, allowing researchers to prioritize the most promising candidates for experimental validation.

The pharmaceutical industry has also recognized the potential of this compound as a key intermediate in the synthesis of antiviral agents. The electron-deficient nature of the difluoromethyl groups enhances interactions with viral proteases and polymerases, making it an effective scaffold for designing inhibitors that disrupt viral replication cycles.

In conclusion,4-Bromo-3,5-bis(difluoromethyl)-1H-pyrazole represents a versatile building block with broad applications in medicinal chemistry and chemical biology. Its unique structural features enable the development of compounds with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play a pivotal role in shaping the future of drug discovery.